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Compound of Interest

Compound Name: Carbendazim-d4

Cat. No.: B020407 Get Quote

An In-depth Technical Guide to the Material Safety of Carbendazim-d4

This guide provides comprehensive safety information for Carbendazim-d4, a deuterated form

of the benzimidazole fungicide Carbendazim. It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. Carbendazim-d4 is

primarily used as an internal standard in analytical chemistry, particularly for residue analysis in

food and environmental samples, due to its isotopic stability.[1][2] While data specific to the

deuterated isotopologue is limited, the safety profile is considered analogous to that of its non-

deuterated parent compound, Carbendazim.

Chemical Identification and Properties
Carbendazim-d4 is structurally identical to Carbendazim, with the exception of four deuterium

atoms on the benzene ring, which allows for its use in isotope dilution mass spectrometry.[1]
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Identifier Value Source

IUPAC Name

methyl N-(4,5,6,7-

tetradeuterio-1H-benzimidazol-

2-yl)carbamate

[3][4]

CAS Number 291765-95-2 [5][6][7]

Molecular Formula C₉H₅D₄N₃O₂ [1][2][5]

Molecular Weight 195.21 g/mol [1][3][7]

Synonyms

N-1H-(Benzimidazol-d4)-2-yl-

carbamic Acid Methyl Ester,

MBC-d4

[2][5]

Appearance
White to light gray or beige

powder
[8]

Physical and Chemical Properties

Quantitative experimental data for Carbendazim-d4 is not widely available. The data

presented below is for the non-deuterated Carbendazim and should be considered

representative.

Property Value Source

Melting Point 302 to 307 °C (decomposes) [9]

Water Solubility 8 mg/L at pH 7 (24 °C) [8]

Solubility in Organic Solvents

Dimethylformamide: 5 g/L;

Acetone: 0.3 g/L; Ethanol: 0.3

g/L

[8]

Stability

Stable under normal

temperatures and pressures.

Slowly decomposes in alkaline

solutions.

[8][10]

pKa 4.48 [9]
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Hazard Identification and GHS Classification
Carbendazim-d4 is classified as a hazardous substance. The primary health concerns are

germ cell mutagenicity and reproductive toxicity.[3][11] It is also highly toxic to aquatic life with

long-lasting effects.[3][6]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Hazardous to the aquatic

environment, acute hazard
1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Source:[3][6]

GHS Pictograms:

Health Hazard, Environmental Hazard

Signal Word: Danger[3]

Toxicological Information
The toxicological profile of Carbendazim is well-documented. It exerts its effects by binding to

tubulin, which disrupts microtubule assembly and interferes with cell division.[1] This

mechanism is the basis for its fungicidal activity and its toxicity in mammals.[1][12]

Acute Toxicity Data (for Carbendazim)
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Route Species Value

Oral LD50 Rat > 10,000 mg/kg

Dermal LD50 Rat > 2,000 mg/kg

Inhalation LC50 (4h) Rat > 5.9 mg/L

Source:[10]

Key Toxicological Endpoints:

Mutagenicity: Carbendazim is considered a mutagen.[10] Several studies have reported the

formation of micronuclei in mouse bone marrow cells following oral exposure.

Reproductive Toxicity: The substance is classified as toxic to reproduction.[13] Studies in

laboratory animals have shown that high doses can cause birth defects and irreversible male

infertility, including testicular damage.[9][13]

Carcinogenicity: It is not classified as a carcinogen.[10][13]

Irritation: It is generally considered a non-irritant to the skin and eyes.[10]

Experimental Protocols
Detailed experimental protocols for specific safety studies on Carbendazim-d4 are not publicly

available. However, the toxicological data cited are derived from standardized tests conducted

according to internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

General Methodology for Key Experiments:

Acute Oral Toxicity (LD50) Study (as per OECD Guideline 423): This study involves the

administration of the substance in graduated doses to several groups of experimental

animals (typically rats). The animals are observed for a set period (e.g., 14 days) for signs of

toxicity and mortality. The LD50 value, the dose estimated to be lethal to 50% of the test

animals, is then calculated.
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In Vivo Micronucleus Assay (as per OECD Guideline 474): This test is used to assess

mutagenicity. The substance is administered to mice, and after a specific time, bone marrow

cells are extracted. The cells are then analyzed under a microscope for the presence of

micronuclei, which are small, extra-nuclear bodies that indicate chromosomal damage.

Reproductive/Developmental Toxicity Study (as per OECD Guideline 414): Pregnant female

animals are exposed to the substance during key periods of gestation. The dams are

observed for signs of toxicity, and the fetuses are examined for developmental abnormalities,

such as skeletal and visceral malformations.

Visualizations: Workflows and Pathways
Hazard Classification and Precautionary Logic
The following diagram illustrates the logical flow from the inherent properties of Carbendazim-
d4 to its GHS classification and the resulting safety precautions.
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Inherent Properties

Resulting Hazards Required Precautions

Carbendazim-d4

Binds to TubulinMechanism

Persistent in Environment

Disrupts Mitosis

Germ Cell Mutagenicity (H340)

Reproductive Toxicity (H360)

Aquatic Toxicity (H410)

Obtain Special Instructions (P201)

Seek Medical Advice if Exposed (P308+P313)

Avoid Environmental Release (P273)
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Carbendazim-d4

Enters Cell

Binds to β-tubulin Subunits

Inhibition of Microtubule Polymerization

Disruption of Mitotic Spindle

Cell Cycle Arrest
(Metaphase)

Apoptosis / Cell Death
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Preparation

Read SDS
Obtain special instructions (P201)

Wear appropriate PPE

Handling

Use in ventilated area
Avoid dust formation

Weigh carefully

Storage

Store locked up
Keep container sealed

-20°C for long-term

Accidental Release

Evacuate area
Avoid breathing dust

Contain spill and clean up

If spill occurs

Disposal

Dispose to approved facility (P501)
Avoid environmental release (P273)

After use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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